Cas no 62605-69-0 (3-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)-1-propanesulfonyl chloride)

• Product Name: 3-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)-1-propanesulfonyl chloride
• CAS No: 62605-69-0
• MF: C₁₁H₁₀ClNO₄S
• MW: 287.719400882721
• MDL: MFCD09864157
• CID: 2141332
• PubChem ID: 15453270
• Update Time: 2025-06-08

3-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)-1-propanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-dioxoisoindol-2-yl)propane-1-sulfonyl chloride
• 3-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)-1-propanesulfonyl chloride
• 3-(1,3-DIOXO-1,3-DIHYDRO-2H-ISOINDOL-2-YL)PROPANE-1-SULFONYL CHLORIDE
• 62605-69-0
• AKOS005216796
• SCHEMBL2286757
• AB53803
• DB-293363
• F2158-0065
• BS-14102
• A1-10061
• RDXUBBUYWZAROQ-UHFFFAOYSA-N
• 2-[3-(Chlorosulfonyl)propyl]benzo[c]azolin-1,3-dione
• 3-(1,3-dioxoisoindolin-2-yl)propane-1-sulfonylchloride
• 3-(1,3-DIOXO-2,3-DIHYDRO-1H-ISOINDOL-2-YL)PROPANE-1-SULFONYL CHLORIDE
• AT11008
• 3-(1,3-dioxoisoindolin-2-yl)propane-1-sulfonyl chloride
• 3-phthalimidopropanesulfonyl chloride
• MFCD09864157
• EN300-39694
• MCA60569
• 845-776-9

• MDL： MFCD09864157
• Inchi： 1S/C11H10ClNO4S/c12-18(16,17)7-3-6-13-10(14)8-4-1-2-5-9(8)11(13)15/h1-2,4-5H,3,6-7H2
• InChI Key： RDXUBBUYWZAROQ-UHFFFAOYSA-N
• SMILES： ClS(CCCN1C(C2C=CC=CC=2C1=O)=O)(=O)=O

Computed Properties

• Exact Mass: 287.0019067g/mol
• Monoisotopic Mass: 287.0019067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 79.9Ų

Additional information on 3-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)-1-propanesulfonyl chloride

Introduction to 3-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)-1-propanesulfonyl chloride (CAS No. 62605-69-0)

3-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)-1-propanesulfonyl chloride (CAS No. 62605-69-0) is a versatile organic compound with significant applications in the fields of chemistry, biochemistry, and pharmaceutical research. This compound is characterized by its unique structure, which includes a sulfonyl chloride functional group and an isoindole moiety. These features make it a valuable reagent in various synthetic processes and drug development initiatives.

The isoindole core of the compound is a well-known heterocyclic structure that has been extensively studied for its potential biological activities. Recent research has highlighted the importance of isoindole derivatives in the development of new therapeutic agents, particularly in the areas of anticancer and anti-inflammatory drugs. The presence of the sulfonyl chloride group further enhances the reactivity and functional versatility of the molecule, making it an attractive candidate for conjugation reactions and derivatization processes.

In the context of synthetic chemistry, 3-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)-1-propanesulfonyl chloride is often used as a building block for constructing more complex molecules. Its reactivity with nucleophiles allows for the formation of sulfonamides, which are important intermediates in the synthesis of various pharmaceuticals and agrochemicals. The ability to introduce this functional group into target molecules can significantly influence their biological properties and pharmacological profiles.

Recent studies have also explored the use of 3-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)-1-propanesulfonyl chloride in the development of novel imaging agents and diagnostic tools. The compound's unique electronic properties and structural flexibility make it suitable for conjugation with biomolecules such as peptides and antibodies. This conjugation can enhance the targeting specificity and stability of these biomolecules, thereby improving their performance in diagnostic applications.

In addition to its applications in drug development and diagnostics, 3-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)-1-propanesulfonyl chloride has been investigated for its potential use in materials science. The compound's ability to form stable covalent bonds with various substrates makes it a promising candidate for the synthesis of functional materials with tailored properties. For example, recent research has demonstrated the use of this compound in the preparation of polymer-based materials with enhanced mechanical strength and thermal stability.

The safety and handling of 3-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)-1-propanesulfonyl chloride are important considerations in both laboratory and industrial settings. As with any reactive chemical, appropriate precautions should be taken to ensure safe handling and storage. This includes using personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and following established safety protocols.

In conclusion, 3-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)-1-propanesulfonyl chloride (CAS No. 62605-69-0) is a multifaceted compound with a wide range of applications in chemistry, biochemistry, pharmaceutical research, materials science, and diagnostics. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to develop new therapeutic agents, imaging agents, and functional materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern scientific endeavors.